2-Cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole

• Molecular Formula: C11H9IN2O
• Molecular Weight: 312.11 g/mol
• IUPAC Name: 2-cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C11H9IN2O/c12-9-3-1-2-8(6-9)11-14-13-10(15-11)7-4-5-7/h1-3,6-7H,4-5H2
• InChI Key: CUBGPWGIDIVHKN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(O2)C3=CC(=CC=C3)I

Description

2-Cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C11H9IN2O and its molecular weight is 312.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N′-Cyclopropanecarbonyl-3-iodobenzoic hydrazide (535 mg, 1.62 mmol) obtained in Step 1 was suspended in acetonitrile (20 mL), and the mixture was stirred at 60° C. for 6 hours after adding triphenylphosphine (850 mg, 3.24 mmol), carbon tetrachloride (0.63 mL, 6.48 mmol), and triethylamine (0.45 mL, 3.24 mmol). The residue obtained upon concentration under reduced pressure was then purified by silica gel column chromatography to give 2-cyclopropyl-5-(3-iodophenyl)-1,3,4-oxadiazole (499 mg, 99%).